Methyl 2-cyano-2-[2-nitro-4-(trifluoromethyl)phenyl]acetate
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Overview
Description
Synthesis Analysis
Research on the synthesis of compounds related to methyl 2-cyano-2-[2-nitro-4-(trifluoromethyl)phenyl]acetate shows diverse approaches. For example, one study described the synthesis of related compounds through the E and Z geometrical isomers, demonstrating no significant difference in herbicidal effects between the isomers on broadleaf weeds in soybeans (Hayashi & Kouji, 1990). Another approach involved the Lossen rearrangement for the synthesis of hydroxamic acids and ureas from carboxylic acids, offering a mild and racemization-free method (Thalluri et al., 2014).
Molecular Structure Analysis
The molecular structure of related compounds has been investigated through various techniques. For instance, X-ray crystallography was used to elucidate the molecular structure of a synthesized compound, revealing detailed interactions within the crystal structure (Mao et al., 2015). Such analyses are crucial for understanding the three-dimensional arrangement of atoms in these molecules.
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives have been explored, highlighting the compound's reactivity. A study demonstrated the synthesis of novel compounds through radical-mediated transformations, showcasing the compound's versatility in chemical synthesis (Pan, Zhang, & Zhu, 2015).
Physical Properties Analysis
The physical properties of compounds closely related to this compound, such as solvatochromism, have been studied. These properties are significant for applications in materials science and chemical sensing (Nandi et al., 2012).
Chemical Properties Analysis
The chemical properties of similar compounds have been analyzed through studies on their reactivity and applications in synthesis. For instance, the cleavage and rearrangement reactions of azopropionanilides have provided insights into the chemical behavior and potential applications of these compounds (Barrett, El-Abadelah, & Hargreaves, 1970).
Scientific Research Applications
Chemical Synthesis and Reactions
Methyl 2-cyano-2-[2-nitro-4-(trifluoromethyl)phenyl]acetate and compounds with similar structures have been extensively studied for their chemical reactions and potential applications in various fields, including organic synthesis and materials science. The reactions of nitrothiophens and their derivatives under different conditions reveal the versatility of these compounds in chemical synthesis. For instance, studies have shown the limitations and scope of SN(AEAE) reactions in thienylalkyl derivatives, highlighting the reactivity and potential applications of these compounds in creating complex molecular structures (Newcombe & Norris, 1981).
Additionally, the synthesis of 2-Methyl-4-(trifluoromethyl)-1H-indole-5-carbonitrile, a key intermediate in the development of selective androgen receptor modulators, showcases the importance of such chemical structures in pharmaceutical research. This synthesis process involves multiple steps, including a Nenitzescu reaction, demonstrating the compound's role in facilitating the production of medically relevant molecules (Boros, Kaldor, & Turnbull, 2011).
Herbicidal Activity
The herbicidal properties of certain isomers of this compound have been explored, with studies focusing on their effectiveness against broadleaf weeds. Research on compounds such as AKH-7088, which share structural similarities, has shown that these molecules can be effective herbicides, offering potential applications in agriculture (Hayashi & Kouji, 1990).
Material Science and Photoreactivity
In material science, the photoreactivity of compounds like flutamide, which share functional groups with this compound, has been studied. These investigations provide insights into how such compounds react under UV light, revealing potential applications in developing materials sensitive to light or in studying the stability of pharmaceuticals under exposure to sunlight (Watanabe, Fukuyoshi, & Oda, 2015).
Safety and Hazards
properties
IUPAC Name |
methyl 2-cyano-2-[2-nitro-4-(trifluoromethyl)phenyl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F3N2O4/c1-20-10(17)8(5-15)7-3-2-6(11(12,13)14)4-9(7)16(18)19/h2-4,8H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDRIGUQRECFCAK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C#N)C1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F3N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90379535 |
Source
|
Record name | methyl 2-cyano-2-[2-nitro-4-(trifluoromethyl)phenyl]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90379535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13544-05-3 |
Source
|
Record name | Methyl α-cyano-2-nitro-4-(trifluoromethyl)benzeneacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13544-05-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | methyl 2-cyano-2-[2-nitro-4-(trifluoromethyl)phenyl]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90379535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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